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Compound of Interest

Compound Name: TC-2559 difumarate

Cat. No.: B10768361

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation and storage of TC-2559
difumarate stock solutions, ensuring optimal solubility and stability for experimental use. TC-
2559 difumarate is a selective partial agonist for the α4β2 nicotinic acetylcholine receptor

(nAChR), making it a valuable tool in neuroscience research.[1]

Physicochemical and Solubility Data
Proper handling of TC-2559 difumarate begins with an understanding of its physical and

chemical properties, which are crucial for accurate stock solution preparation.

Property Value Source

Molecular Weight 438.43 g/mol [1]

Formula C₁₂H₁₈N₂O·2C₄H₄O₄ [1]

Appearance Solid powder [2][3]

Purity ≥95% to ≥98% [1][2][3]
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The solubility of TC-2559 difumarate in common laboratory solvents is summarized below.

Water is the recommended solvent for achieving high concentration stock solutions.

Solvent
Maximum
Concentration

Notes Source

Water
100 mM (43.84

mg/mL)

Sonication and

warming may be

required to fully

dissolve the

compound.[4][5]

[1][4][5]

DMSO Slightly soluble

Can be used for

formulation, but water

is preferred for high

concentration stocks.

[2][3]

Methanol Slightly soluble [3]

Storage and Stability
To maintain the integrity and activity of TC-2559 difumarate, it is imperative to adhere to the

recommended storage conditions for both the solid compound and its stock solutions.
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Form
Storage
Temperature

Duration Notes Source

Solid
Room

Temperature
Short-term

Must be stored

desiccated.[1]
[1]

0 - 4°C
Short-term (days

to weeks)

Store in a dry,

dark

environment.

[2]

-20°C

Long-term

(months to

years)

Ideal for

preserving the

compound's

stability over

extended

periods.[2][3]

[2][3][4][6]

Stock Solution -80°C Up to 1 year

Recommended

for long-term

storage of

aliquoted

solutions.[4][6]

[4][5][6]

-20°C Up to 1 month

Suitable for

shorter-term

storage.[2][5]

[2][5]

0 - 4°C
Short-term (days

to weeks)

For solutions that

will be used

promptly.

[2]

Experimental Protocol: Preparation of a 100 mM TC-
2559 Difumarate Stock Solution in Water
This protocol details the steps for preparing a high-concentration aqueous stock solution of TC-
2559 difumarate.

Materials:
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TC-2559 difumarate powder

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Sterile conical tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator bath

Sterile 0.22 µm syringe filter and syringe

Procedure:

Determine the Required Mass: Calculate the mass of TC-2559 difumarate needed to

prepare the desired volume of a 100 mM stock solution. For example, to prepare 1 mL of a

100 mM solution, you will need 43.84 mg of the compound.

Weigh the Compound: Carefully weigh the calculated amount of TC-2559 difumarate
powder using a calibrated analytical balance and transfer it to a sterile conical tube or vial.

Add Solvent: Add the appropriate volume of sterile, high-purity water to the tube containing

the compound.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly. If the compound does

not fully dissolve, sonicate the solution in a water bath. Gentle warming may also aid in

dissolution.[4][5] Visually inspect the solution to ensure there are no visible particles.

Sterile Filtration: For cell-based assays or in vivo studies, it is recommended to sterilize the

stock solution.[5] Using a sterile syringe, draw up the solution and pass it through a 0.22 µm

syringe filter into a new sterile tube.

Aliquot and Store: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -80°C for

long-term storage (up to 1 year) or at -20°C for shorter-term use (up to 1 month).[4][5][6]
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Workflow and Signaling Pathway Diagrams
TC-2559 Difumarate Stock Solution Workflow

The following diagram illustrates the key steps in the preparation and storage of a TC-2559
difumarate stock solution.
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Caption: Workflow for preparing and storing TC-2559 difumarate stock solution.

TC-2559 Signaling at the α4β2 Nicotinic Acetylcholine Receptor

TC-2559 acts as a partial agonist at the α4β2 nAChR, which is a ligand-gated ion channel. The

binding of TC-2559 leads to a conformational change in the receptor, opening the channel and

allowing the influx of cations, primarily Na⁺ and Ca²⁺. This influx leads to membrane

depolarization and downstream cellular responses.
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Caption: Simplified signaling pathway of TC-2559 at the α4β2 nAChR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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